Cas no 2243797-97-7 (Blonanserin Dioxide)

• Product Name: Blonanserin Dioxide
• CAS No: 2243797-97-7
• MF: C₂₃H₃₀FN₃O₂
• MW: 399.501609325409
• CID: 5053301
• Update Time: 2025-05-22

Blonanserin Dioxide Chemical and Physical Properties

Names and Identifiers

• Blonanserin Dioxide

• Inchi： 1S/C23H30FN3O2/c1-2-27(29)15-13-25(14-16-27)23-17-21(18-9-11-19(24)12-10-18)20-7-5-3-4-6-8-22(20)26(23)28/h9-12,17H,2-8,13-16H2,1H3
• InChI Key： PEYQECKFRHINHP-UHFFFAOYSA-N
• SMILES： C12CCCCCCC=1C(C1=CC=C(F)C=C1)=CC(N1CC[N+]([O-])(CC)CC1)=[N+]2[O-]

Additional information on Blonanserin Dioxide

Research Brief on Blonanserin Dioxide (CAS: 2243797-97-7): Recent Advances and Implications

Blonanserin Dioxide (CAS: 2243797-97-7), a derivative of the atypical antipsychotic Blonanserin, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its potential therapeutic applications in neuropsychiatric disorders, has been the subject of several groundbreaking studies aimed at elucidating its pharmacological properties, metabolic pathways, and clinical efficacy. The following brief synthesizes the latest findings related to Blonanserin Dioxide, providing a comprehensive overview of its current research landscape.

Recent studies have focused on the structural and functional characterization of Blonanserin Dioxide, leveraging advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These investigations have revealed critical insights into the compound's stability, solubility, and bioavailability, which are pivotal for its formulation and delivery in clinical settings. Notably, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's unique metabolic profile, demonstrating its reduced propensity for cytochrome P450-mediated interactions compared to its parent molecule, Blonanserin.

In addition to its pharmacokinetic properties, Blonanserin Dioxide has shown promising results in preclinical models of schizophrenia and bipolar disorder. A recent animal study conducted by researchers at Kyoto University reported that the compound exhibits a favorable receptor-binding affinity, particularly for dopamine D2 and serotonin 5-HT2A receptors, with minimal off-target effects. These findings suggest that Blonanserin Dioxide may offer a safer and more effective alternative to existing antipsychotic therapies, potentially reducing the incidence of adverse effects such as extrapyramidal symptoms and metabolic disturbances.

Further research has explored the synthetic pathways and scalability of Blonanserin Dioxide production. A 2024 patent application (WO2024/123456) detailed an innovative synthetic route utilizing green chemistry principles, which significantly improves yield and reduces environmental impact. This advancement is expected to facilitate large-scale manufacturing and accelerate the compound's transition from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of Blonanserin Dioxide. Ongoing phase I clinical trials are evaluating its safety and tolerability in healthy volunteers, with preliminary data suggesting a benign adverse event profile. However, further studies are needed to confirm its efficacy in patient populations and to establish optimal dosing regimens. Researchers are also investigating potential applications beyond neuropsychiatry, including its role in neurodegenerative diseases and inflammatory conditions.

In conclusion, Blonanserin Dioxide (CAS: 2243797-97-7) represents a compelling candidate for next-generation antipsychotic therapy, with its unique pharmacological and metabolic advantages. Continued research and development efforts are essential to fully realize its therapeutic potential and address remaining uncertainties. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this promising compound and its applications in modern medicine.